Cas no 1227564-95-5 (6-Chloro-5-(3-fluorophenyl)picolinaldehyde)

• Product Name: 6-Chloro-5-(3-fluorophenyl)picolinaldehyde
• CAS No: 1227564-95-5
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 4908910
• Update Time: 2025-10-28

6-Chloro-5-(3-fluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(3-fluorophenyl)picolinaldehyde
• 6-Chloro-5-(3-fluorophenyl)picolinaldehyde

• Inchi： 1S/C12H7ClFNO/c13-12-11(5-4-10(7-16)15-12)8-2-1-3-9(14)6-8/h1-7H
• InChI Key： XAFBHASJHJCANW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=O)N=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-5-(3-fluorophenyl)picolinaldehyde

Comprehensive Guide to 6-Chloro-5-(3-fluorophenyl)picolinaldehyde (CAS No. 1227564-95-5): Properties, Applications, and Market Insights

6-Chloro-5-(3-fluorophenyl)picolinaldehyde (CAS No. 1227564-95-5) is a specialized heterocyclic aldehyde with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its picolinaldehyde backbone and substituted fluorophenyl and chloro groups, has garnered attention for its potential in drug discovery and material science. In this article, we delve into its chemical properties, synthetic applications, and emerging trends in the global market.

The molecular structure of 6-Chloro-5-(3-fluorophenyl)picolinaldehyde features a pyridine ring (picolinaldehyde core) with a chloro substituent at the 6-position and a 3-fluorophenyl group at the 5-position. This unique arrangement contributes to its high reactivity in cross-coupling reactions, making it a valuable intermediate for organofluorine compounds. Researchers often exploit its aldehyde functionality for condensation reactions, enabling the synthesis of novel heterocyclic scaffolds.

Recent studies highlight the role of 6-Chloro-5-(3-fluorophenyl)picolinaldehyde in developing kinase inhibitors, a hot topic in oncology research. With the growing demand for targeted cancer therapies, this compound's ability to modulate protein-protein interactions has sparked interest. Additionally, its fluorinated aromatic system aligns with the trend of fluorine-containing pharmaceuticals, which account for ~30% of FDA-approved drugs in the past decade.

In agrochemical applications, 1227564-95-5 serves as a precursor for crop protection agents. Its chloro-fluoro synergy enhances bioavailability in plant systems, addressing challenges like pesticide resistance—a pressing concern in sustainable agriculture. Industry reports suggest a 12% CAGR for fluorinated agrochemicals through 2028, positioning this compound as a strategic asset.

The synthesis of 6-Chloro-5-(3-fluorophenyl)picolinaldehyde typically involves palladium-catalyzed cross-coupling between halogenated pyridines and fluorophenyl boronic acids, followed by Vilsmeier-Haack formylation. Process optimization studies emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward environmentally benign methodologies.

From a commercial perspective, CAS 1227564-95-5 remains a niche product with limited suppliers. However, patent analyses reveal increasing filings involving this scaffold, particularly in EGFR inhibitor and BTK inhibitor programs. Market intelligence suggests that custom synthesis inquiries for fluorophenyl-substituted aldehydes have risen by 18% year-over-year, driven by academic and industrial R&D.

Quality control for 6-Chloro-5-(3-fluorophenyl)picolinaldehyde requires rigorous HPLC analysis (typically >98% purity) and NMR characterization. Storage recommendations include amber vials under inert atmosphere to preserve the aldehyde group's integrity—a critical consideration for end-users. Analytical data sheets often specify residual solvent limits per ICH Q3C guidelines.

Emerging applications explore this compound's utility in metal-organic frameworks (MOFs) and photocatalysts. Its bidentate coordination capability (via pyridine N and aldehyde O) enables the construction of novel porous materials for gas storage—an area gaining traction in clean energy research. Computational studies also predict promising electronic properties for organic semiconductor development.

For researchers sourcing 1227564-95-5, key considerations include batch-to-batch consistency and regulatory documentation. Reputable suppliers provide detailed COAs and MSDS, while offering scalable quantities from milligram to kilogram scale. Current pricing trends indicate moderate premiums over non-fluorinated analogs, justified by the synthetic complexity of introducing fluorine substituents.

In conclusion, 6-Chloro-5-(3-fluorophenyl)picolinaldehyde represents a versatile building block at the intersection of medicinal chemistry and material science. Its dual halogenated structure and reactive aldehyde group offer multifaceted opportunities for innovation. As the scientific community continues to explore fluorine-based compounds and heterocyclic architectures, this compound's importance is poised to grow across multiple disciplines.